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Compound of Interest

Ethyl 2-(2-oxopiperidin-4-
Compound Name:
yl)acetate

Cat. No.: B598304

CAS Number: 102943-18-0

This technical guide provides a comprehensive overview of Ethyl 2-(2-oxopiperidin-4-
yl)acetate, a piperidine derivative with potential applications in chemical synthesis and drug
discovery. The document is intended for researchers, scientists, and professionals in the field
of drug development, offering detailed information on its chemical properties, synthesis, and
spectroscopic data.

Chemical and Physical Properties

Ethyl 2-(2-oxopiperidin-4-yl)acetate is a heterocyclic compound featuring a piperidinone core
functionalized with an ethyl acetate group. The presence of both a lactam and an ester
functional group makes it a versatile intermediate for further chemical modifications.
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Property Value Reference
Molecular Formula CoH15NOs [1112]
Molecular Weight 185.22 g/mol [1][2]
Boiling Point 160 °C at 0.5 Torr [2]

Density (Predicted) 1.070+0.06 g/cm3 [2]

pKa (Predicted) 16.26+0.40 [2]

LogP (Predicted) 0.74170 [1]

Polar Surface Area (PSA) 58.89 A2 [1]

Synthesis

A synthetic route for Ethyl 2-(2-oxopiperidin-4-yl)acetate has been described in the scientific
literature. The following protocol is based on the work of Takahashi and Kariyone, published in
Yakugaku Zasshi in 1959.

Experimental Protocol: Synthesis of Ethyl 2-(2-
oxopiperidin-4-yl)acetate

Precursors:

Pentanedioic acid, 3-(cyanomethyl)-, 1,5-diethyl ester (CAS: 91341-04-7)

Diethyl 3-(cyanomethylene)pentanedioate (CAS: 91248-21-4)

1-Cyano-propane-1,2,3-tricarboxylic acid triethyl ester (CAS: 108873-19-4)

Ethyl 3-oxoglutarate (CAS: 105-50-0)[1]

Detailed procedure: A detailed, step-by-step experimental protocol from the referenced
literature is not publicly available at this time. The general transformation involves the
cyclization of a substituted pentanedioic acid derivative to form the 2-oxopiperidine ring system.

The synthesis workflow can be generalized as follows:
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Starting Materials

Pentanedioic acid, 3-(cyanomethyl)-, 1,5-diethyl ester: Diethyl 3-(cyanomethylene)pentanedioate 1-Cyano-propane-1,2,3-tricarboxylic acid triethyl ester

’ Ethyl 3-oxoglutarate

Reaction

Cyclization and
Functional Group Transformation

Ethyl 2-(2-oxopiperidin-4-yl)acetate

Click to download full resolution via product page
A generalized synthetic workflow for Ethyl 2-(2-oxopiperidin-4-yl)acetate.

Spectroscopic Data

The structural confirmation of Ethyl 2-(2-oxopiperidin-4-yl)acetate relies on various
spectroscopic technigues. Below is a summary of expected and reported spectral data.

Infrared (IR) Spectroscopy

The IR spectrum of this compound is expected to show characteristic absorption bands for the

functional groups present.
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Expected Wavenumber

Functional Group Description
(cm™)
Broad peak indicating
N-H Stretch (lactam) 3200-3400 ]
hydrogen bonding
C-H Stretch (alkane) 2850-3000 Sharp peaks
C=0 Stretch (ester) ~1735 Strong, sharp peak[3]
Strong, sharp peak for a 6-
C=0 Stretch (lactam) ~1670
membered lactam[4]
C-O Stretch (ester) 1000-1300 Strong peak

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR: The proton NMR spectrum provides information on the chemical environment of the

hydrogen atoms. Expected chemical shifts (in ppm) are:

Ethyl group (CHs): Triplet around 1.2 ppm.

Ethyl group (CH2): Quartet around 4.1 ppm.

Lactam N-H: A broad singlet, typically downfield.

Piperidine ring protons: A series of multiplets between 1.5 and 3.5 ppm.

13C NMR: The carbon NMR spectrum reveals the different carbon environments in the

molecule.

Carbon Atom

Expected Chemical Shift (ppm)

C=0 (Lactam) 170-180

C=0 (Ester) 170-175

-CH:- (Ester) ~60

Piperidine ring carbons 20-50
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| -CHs (Ester) | ~14 |

Mass Spectrometry (MS)

The mass spectrum of Ethyl 2-(2-oxopiperidin-4-yl)acetate would show a molecular ion peak
(M™*) corresponding to its molecular weight. The fragmentation pattern would likely involve the
loss of the ethoxy group (-OCH2CH?s) from the ester and cleavage of the piperidine ring.

Biological and Pharmacological Context

While specific biological activities for Ethyl 2-(2-oxopiperidin-4-yl)acetate have not been
extensively reported in publicly available literature, the piperidine and piperidinone scaffolds are
of significant interest in medicinal chemistry.

The piperidine ring is a privileged scaffold found in a wide array of clinically approved drugs
targeting cancer and central nervous system (CNS) disorders.[5] Its presence can enhance a
molecule's druggability by improving metabolic stability and pharmacokinetic properties.[5]
Piperidine derivatives have shown a broad range of pharmacological activities, including
anticancer, analgesic, and anti-inflammatory effects.[6][7][8]

The 2-oxopiperidine (d-valerolactam) substructure is also a key component in various
biologically active molecules. For instance, certain piperidinone derivatives have been
investigated for their potential as anticancer agents and inhibitors of various enzymes.[9]

Given its structure, Ethyl 2-(2-oxopiperidin-4-yl)acetate serves as a valuable building block
for the synthesis of more complex molecules with potential therapeutic applications. The ester
functionality allows for straightforward derivatization, enabling the exploration of structure-
activity relationships in drug discovery programs.

The logical relationship for its potential application in drug discovery is outlined below:
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Drug discovery workflow utilizing the title compound.

Safety Information

Hazard Statements:
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e H315: Causes skin irritation.
e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.[2]

Precautionary Statements:

P264: Wash hands and skin thoroughly after handling.
o P280: Wear protective gloves, protective clothing, eye protection, and face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P332+P313: If skin irritation occurs: Get medical advice/attention.

» P362: Take off contaminated clothing and wash before reuse.[]

Conclusion

Ethyl 2-(2-oxopiperidin-4-yl)acetate is a valuable chemical intermediate with a structural
framework that is highly relevant to the field of medicinal chemistry. While detailed biological
studies on this specific compound are limited, its constituent piperidinone and ester moieties
make it an attractive starting point for the synthesis of novel compounds with potential
therapeutic value. Further research into its synthesis optimization and exploration of its utility in
creating diverse chemical libraries is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Ethyl 2-(2-oxopiperidin-4-
ylacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b598304+#ethyl-2-2-oxopiperidin-4-yl-acetate-cas-
number-102943-18-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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